2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid

• IUPAC Name: 2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11N3O2S2/c1-2-8-6-10-12(20-8)16-7-17-13(10)21-11-9(14(18)19)4-3-5-15-11/h3-7H,2H2,1H3,(H,18,19)
• InChI Key: VIJMDPSZMUFNPO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN=C2SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C14H11N3O2S2
• Molecular Weight: 317.4 g/mol

Description

2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid, also known as ETP-46464, is a small molecule inhibitor that has shown promise in the treatment of cancer. This compound has been the subject of numerous scientific studies due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid involves the inhibition of a protein called c-Met. This protein is involved in the growth and spread of cancer cells. By inhibiting c-Met, this compound can prevent the growth and spread of cancer cells. Additionally, this compound has been shown to inhibit the activity of other proteins involved in cancer cell growth and survival, including Akt and ERK.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the growth of cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the process by which tumors develop their own blood supply. These effects suggest that this compound may have potential as a cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid in lab experiments is its specificity for c-Met. This allows researchers to study the effects of inhibiting this protein on cancer cells without affecting other cellular processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for research on 2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid. One area of research could focus on improving the solubility of the compound, which would make it easier to administer in lab experiments. Another area of research could focus on developing more potent derivatives of this compound that have improved activity against c-Met and other cancer-related proteins. Additionally, further studies could be conducted to investigate the potential of this compound as a cancer therapy in human clinical trials.

Synthesis Methods

The synthesis of 2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid involves a series of chemical reactions that result in the formation of the final compound. The starting materials for the synthesis are 2-chloro-5-nitropyridine, 2-ethylthiophene, and thiourea. These compounds are reacted together in the presence of a catalyst to produce the intermediate compound, 2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)thiourea. This intermediate is then treated with an oxidizing agent to produce the final compound, this compound.

Scientific Research Applications

2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpyridine-3-carboxylic acid has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the growth of tumors in animal models of cancer. These studies suggest that this compound may have potential as a cancer therapy.